Cas no 924287-90-1 (1H-Pyrazole, 3-(2-fluorophenyl)-1-methyl-)

• Product Name: 1H-Pyrazole, 3-(2-fluorophenyl)-1-methyl-
• CAS No: 924287-90-1
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• MDL: MFCD27933072
• CID: 4719860
• Update Time: 2025-06-09

1H-Pyrazole, 3-(2-fluorophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(2-fluorophenyl)-1-methyl-
• QSFZFQMEQQGPTN-UHFFFAOYSA-N
• 3-(2-fluorophenyl)-1-methylpyrazole
• 3-(2-fluorophenyl)-1-methyl-1H-pyrazole

• MDL： MFCD27933072
• Inchi： 1S/C10H9FN2/c1-13-7-6-10(12-13)8-4-2-3-5-9(8)11/h2-7H,1H3
• InChI Key： QSFZFQMEQQGPTN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CN(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 17.8

Additional information on 1H-Pyrazole, 3-(2-fluorophenyl)-1-methyl-

Comprehensive Overview of 1H-Pyrazole, 3-(2-fluorophenyl)-1-methyl- (CAS No. 924287-90-1)

1H-Pyrazole, 3-(2-fluorophenyl)-1-methyl- (CAS No. 924287-90-1) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic compounds characterized by a 5-membered ring with two adjacent nitrogen atoms. The presence of a 2-fluorophenyl group and a methyl substitution at the 1-position enhances its potential as a versatile intermediate in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in 1H-Pyrazole, 3-(2-fluorophenyl)-1-methyl- due to its ability to modulate biological activity, making it a candidate for developing targeted therapies and sustainable agrochemicals. Its CAS No. 924287-90-1 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of 1H-Pyrazole, 3-(2-fluorophenyl)-1-methyl- typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and purity. These innovations align with the growing trend toward green chemistry, where efficiency and environmental impact are prioritized.

One of the most discussed topics in the context of pyrazole derivatives is their role in drug development. For instance, 1H-Pyrazole, 3-(2-fluorophenyl)-1-methyl- has been investigated for its potential in treating inflammatory diseases and metabolic disorders. Its fluorine atom contributes to enhanced binding affinity and metabolic stability, addressing common challenges in pharmacokinetics. This aligns with the increasing focus on precision medicine and personalized therapeutics.

Beyond pharmaceuticals, 1H-Pyrazole, 3-(2-fluorophenyl)-1-methyl- is also explored in material science. Its aromatic and heterocyclic structure makes it suitable for designing organic semiconductors and luminescent materials. These applications are particularly relevant to the booming renewable energy sector, where efficient light-emitting diodes (LEDs) and solar cells are in high demand.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 924287-90-1 is critical. Key parameters such as melting point, solubility, and stability under various conditions are often queried in academic and industrial settings. These properties influence its suitability for specific applications, from formulation development to process optimization.

In summary, 1H-Pyrazole, 3-(2-fluorophenyl)-1-methyl- (CAS No. 924287-90-1) represents a promising compound at the intersection of pharmaceutical innovation and advanced materials. Its structural features and functional versatility make it a subject of ongoing research, particularly in areas like drug discovery, agrochemicals, and sustainable technologies. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.